Cas no 1175636-14-2 (3,4-dimethoxy-2-nitrobenzonitrile)

3,4-Dimethoxy-2-nitrobenzonitrile is a nitrated aromatic compound featuring a cyano group and two methoxy substituents on the benzene ring. This structurally distinct intermediate is valued in organic synthesis for its electron-withdrawing nitro and cyano groups, which enhance reactivity in nucleophilic substitution and cyclization reactions. The dimethoxy groups further influence its solubility and electronic properties, making it useful in the preparation of pharmaceuticals, agrochemicals, and advanced materials. Its well-defined molecular structure allows for precise functionalization, enabling applications in heterocyclic chemistry and as a building block for complex target molecules. The compound is typically handled under controlled conditions due to its reactivity.

3,4-dimethoxy-2-nitrobenzonitrile structure

1175636-14-2 structure

Product Name:3,4-dimethoxy-2-nitrobenzonitrile

CAS No:1175636-14-2

MF:C₉H₈N₂O₄

MW:208.170822143555

CID:2615430

PubChem ID:39234431

Update Time:2025-06-08

3,4-dimethoxy-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3,4-dimethoxy-2-nitrobenzonitrile
- AKOS015948583
- CS-0377848
- 1175636-14-2
- MFCD09745176
- NS-02283
- DTXSID80653553
- SCHEMBL18189273
- Inchi： 1S/C9H8N2O4/c1-14-7-4-3-6(5-10)8(11(12)13)9(7)15-2/h3-4H,1-2H3
- InChI Key： PPXIMMALSMXMBD-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC=C(C#N)C=1[N+](=O)[O-])OC

Computed Properties

Exact Mass: 208.04840674g/mol
Monoisotopic Mass: 208.04840674g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 88.1Å²

3,4-dimethoxy-2-nitrobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1448518-50mg	3,4-Dimethoxy-2-nitrobenzonitrile	1175636-14-2	98%	50mg	￥966.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1448518-100mg	3,4-Dimethoxy-2-nitrobenzonitrile	1175636-14-2	98%	100mg	￥1732.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1448518-250mg	3,4-Dimethoxy-2-nitrobenzonitrile	1175636-14-2	98%	250mg	￥2866.00	2024-08-09